Cas no 2571-86-0 (Coriamyrtin)

• Product Name: Coriamyrtin
• CAS No: 2571-86-0
• MF: C₁₅H₁₈O₅
• MW: 278.30
• CID: 259592
• PubChem ID: 433737
• Update Time: 2025-04-25

Coriamyrtin Chemical and Physical Properties

Names and Identifiers

• Spiro[2,5-methano-7H-oxireno[3,4]cyclopent[1,2-d]oxepin-7,2'-oxiran]-3(2H)-one,hexahydro-1b-hydroxy-6a-methyl-8-(1-methylethenyl)-,(1aS,1bR,2S,2'R,5S,6aR,7aR,8R)-
• Spiro[2,5-methano-7H-oxireno[3,4]cyclopent[1,2-d]oxepin-7,2'-oxiran]-3(2H)-one,hexahydro-1b-hy...
• Spiro[2,5-methano-7H-oxireno[3,4]cyclopent[1,2-d]oxepin-7,2'-oxiran]-3(2H)-one,hexahydro-1b-hydroxy-6a-methyl-8-(1-methylethe
• (+)-coriamyrtin
• Coriamyrtin
• Coriamyrtione
• 2571-86-0
• DTXSID50948589
• Spiro[2,4]cyclopent[1,2-d]oxepin-7,2'-oxiran]-3(2.alpha.H)-one, 1a.beta.,1b,5.alpha.,6,6a,7a.beta.-hexahydro-1b.alpha.-hydroxy-8.alpha.-isopropenyl-6a.alpha.-methyl-
• Spiro[2,4]cyclopent[1,2-d]oxepin-7,2'-oxiran]-3(2H)-one, hexahydro-1b-hydroxy-6a-methyl-8-(1-methylethenyl)-, [1aS-(1a.alpha.,1b.beta.,2.beta.,5.beta.,6a.beta.,7.beta.,7a.alpha.,8S*)]-
• WLN: T D3 C575 A EO GX KOVTJ AY1&U1 CQ H1 G-& BT3OTJ
• Spiro(2,4]cyclopent[1,2-d]oxepin-7,2'-oxiran)-3(2H)-one, hexahydro-1b-hydroxy-6a-methyl-8-(1-methylethenyl)-, (1aS-(1a.alpha.,1b.beta.,2.beta.,5.beta.,6a.beta.,7.beta.,7a.alpha.,8S*))-
• NSC337768
• 2-hydroxy-7-methyl-12-prop-1-en-2-ylspiro[4, 10-dioxatetracyclo[7.2.1.02, 7.03, 5]dodecane-6, 2'-oxirane]-11-one
• 2-hydroxy-7-methyl-12-prop-1-en-2-ylspiro[4,10-dioxatetracyclo[7.2.1.02,7.03,5]dodecane-6,2'-oxirane]-11-one
• 1b-Hydroxy-6a-methyl-8-(prop-1-en-2-yl)hexahydrospiro[2,5-methanooxireno[3,4]cyclopenta[1,2-d]oxepine-7,2'-oxiran]-3(2H)-one
• NSC-337768
• SCHEMBL5454798
• CHEBI:3882
• (1S,2R,3S,5R,6R,7R,9S,12R)-2-Hydroxy-7-methyl-12-prop-1-en-2-ylspiro[4,10-dioxatetracyclo[7.2.1.02,7.03,5]dodecane-6,2'-oxirane]-11-one
• C09379
• NS00120562
• Q2997284

• Inchi： 1S/C15H18O5/c1-6(2)8-7-4-13(3)14(5-18-14)10-11(20-10)15(13,17)9(8)12(16)19-7/h7-11,17H,1,4-5H2,2-3H3/t7-,8+,9+,10+,11-,13-,14+,15-/m0/s1
• InChI Key： BWWDLKVKPVKBGJ-TWMZOSGRSA-N
• SMILES： O1[C@H]2[C@@H]1[C@]1(CO1)[C@]1(C)C[C@@]3([H])[C@@H](C(=C)C)[C@]([H])(C(=O)O3)[C@@]12O

Computed Properties

• Exact Mass: 278.11500
• Monoisotopic Mass: 278.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 71.6Ų

Experimental Properties

• Density: 1.1384 (rough estimate)
• Melting Point: 229-230°
• Boiling Point: 341.12°C (rough estimate)
• Refractive Index: 1.6200 (estimate)
• PSA: 71.59000
• LogP: 0.41140
• Specific Rotation: D14 +79°

Coriamyrtin Security Information

• Toxicity：LD50 i.p. in mice: 3 mg/kg (Jarboe)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones